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Compound of Interest

Compound Name: MDEG-541

Cat. No.: B12394105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MDEG-541 is a potent proteolysis-targeting chimera (PROTAC) that functions as a MYC-MAX

degrader.[1] It is synthesized based on the MYC-MAX dimerization inhibitor 10058-F4

derivative and Thalidomide.[1][2] MDEG-541 has demonstrated antiproliferative activity and

has been shown to decrease the expression of key cancer-related proteins such as MYC,

GSPT1, GSPT2, and PLK1.[1][2][3] This document provides a detailed protocol for the

preparation of a stock solution of MDEG-541 using dimethyl sulfoxide (DMSO) as the solvent,

ensuring proper handling, storage, and use in experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative data for MDEG-541:
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Property Value

Molecular Weight 674.83 g/mol

Formula C35H38N4O6S2

Appearance Solid

Color Light yellow to yellow

Solubility in DMSO 116.67 mg/mL (172.89 mM)

Storage (Solid) -20°C for up to 3 years

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month

GI50 (HCT116 cells) 14.3 µM

GI50 (PSN1 cells) 10.7 µM

Experimental Protocols
Safety Precautions
Before handling MDEG-541, it is crucial to review the Safety Data Sheet (SDS) and adhere to

standard laboratory safety practices.

Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes.[4][5] In case of

contact, immediately wash the affected area with copious amounts of water.[4]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.[5]

Disposal: Dispose of waste according to institutional and local regulations.

Materials
MDEG-541 powder
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Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM MDEG-541 Stock
Solution
This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Equilibration: Allow the vial of MDEG-541 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of MDEG-541 powder. For example, to prepare 1 mL of a 10 mM

stock solution, you would weigh out 6.75 mg of MDEG-541.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 674.83 g/mol = 6.7483 mg

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the MDEG-541 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO. For

accurate results, use a newly opened bottle of anhydrous DMSO, as hygroscopic DMSO can

negatively impact solubility.[1]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.
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Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes.[1] Visually inspect the solution to ensure there are no visible

particles.

Sterilization (optional): If the stock solution will be used in sterile cell culture applications, it

can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials.[1] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]
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Caption: Mechanism of MDEG-541 induced protein degradation.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing MDEG-541 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12394105?utm_src=pdf-body-img
https://www.benchchem.com/product/b12394105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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